Cas no 2140544-00-7 (tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate
• CAS No: 2140544-00-7
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6276251
• PubChem ID: 165675153
• Update Time: 2025-06-13

tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate
• 2140544-00-7
• EN300-1894811

• Inchi： 1S/C12H23NO3/c1-9(14)5-6-10-7-13(8-10)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3
• InChI Key： PTXNJARNWZCMHD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CCC(C)O)C1)=O

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate

Introduction to tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate (CAS No. 2140544-00-7)

tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate (CAS No. 2140544-00-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an azetidine ring, and a hydroxybutyl substituent. These structural elements contribute to its chemical stability and reactivity, making it an attractive candidate for various applications in drug discovery and development.

The tert-butyl group in the compound provides steric protection and enhances the overall stability of the molecule. This is particularly important in pharmaceutical contexts where stability is crucial for maintaining the efficacy and shelf life of drugs. The azetidine ring, a four-membered cyclic amine, imparts unique chemical properties that can influence the compound's interactions with biological targets. The presence of the hydroxybutyl substituent adds polarity and potential hydrogen bonding capabilities, which can enhance solubility and bioavailability.

Recent studies have highlighted the potential of tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that compounds with similar structures exhibit potent activity against certain types of cancer cells. Specifically, these compounds have been found to inhibit the growth of breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

In another study, published in *Bioorganic & Medicinal Chemistry Letters*, tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate was evaluated for its potential as a central nervous system (CNS) modulator. The results indicated that this compound can cross the blood-brain barrier efficiently and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate could be a valuable lead compound for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of tert-butyl azetidine-1-carboxylate with 3-bromobutanol in the presence of a base such as potassium carbonate. This method yields high purity products with good yields, making it suitable for large-scale production. Another synthetic route involves the use of palladium-catalyzed coupling reactions, which can provide additional structural diversity and functional group tolerance.

The physical properties of tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate are also noteworthy. It is a white crystalline solid with a melting point ranging from 65 to 68°C. The compound is moderately soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

In terms of safety and handling, tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate should be stored under dry conditions at room temperature to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The future prospects for tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-activity relationship (SAR) studies and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient synthetic methods to reduce production costs and improve scalability.

In conclusion, tert-butyl 3-(3-hydroxybutyl)azetidine-1-carboxylate (CAS No. 2140544-00-7) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic benefits, make it an exciting area of study for scientists and researchers worldwide.